Cas no 1663518-52-2 (tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate)

Tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate is a synthetic intermediate featuring a conjugated ester-thiazole structure, offering utility in organic and medicinal chemistry. The tert-butyl ester group enhances stability and solubility, facilitating handling and purification. The α,β-unsaturated carbonyl moiety enables Michael additions or cycloadditions, while the thiazole ring provides a heterocyclic scaffold for further functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals, due to its versatility as a building block. Its well-defined stereochemistry (E-configuration) ensures predictable reactivity in synthetic pathways. Suitable for controlled modifications, it is often employed in cross-coupling reactions or as a precursor for more complex heterocyclic systems.

tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate structure

1663518-52-2 structure

Product Name:tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate

CAS No:1663518-52-2

MF:C₁₀H₁₃NO₂S

MW:211.28072142601

CID:6147763

PubChem ID:165527965

Update Time:2025-06-07

tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate
- EN300-1456017
- 1663518-52-2
- Inchi： 1S/C10H13NO2S/c1-10(2,3)13-9(12)5-4-8-6-11-7-14-8/h4-7H,1-3H3/b5-4+
- InChI Key： UQEJEHSBOYALJN-SNAWJCMRSA-N
- SMILES： S1C=NC=C1/C=C/C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 211.06669983g/mol
Monoisotopic Mass: 211.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 67.4Å²

tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1456017-1.0g	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	1g	$0.0	2023-06-06
Enamine	EN300-1456017-50mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	50mg	$683.0	2023-09-29
Enamine	EN300-1456017-100mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	100mg	$715.0	2023-09-29
Enamine	EN300-1456017-250mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	250mg	$748.0	2023-09-29
Enamine	EN300-1456017-500mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	500mg	$781.0	2023-09-29
Enamine	EN300-1456017-1000mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	1000mg	$813.0	2023-09-29
Enamine	EN300-1456017-2500mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	2500mg	$1594.0	2023-09-29
Enamine	EN300-1456017-5000mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	5000mg	$2360.0	2023-09-29
Enamine	EN300-1456017-10000mg	tert-butyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate	1663518-52-2	10000mg	$3500.0	2023-09-29